Cas no 5139-28-6 (Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI))
5139-28-6 structure
Product Name:Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI)
CAS No:5139-28-6
MF:C15H21ClN4O2
MW:324.805842161179
CID:380713
PubChem ID:2729727
Update Time:2025-04-19
Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI)
- N1,N1-diethyl-N2-(5-nitroquinolin-8-yl)ethane-1,2-diamine hydrochloride
- N',N'-diethyl-N-(5-nitroquinolin-8-yl)ethane-1,2-diamine,hydrochloride
- N',N'-diethyl-N-(5-nitroquinolin-8-yl)ethane-1,2-diamine;hydrochloride
- Cambridge id 5139286
- 5139-28-6
- DTXSID10369610
- BIM-0009084.P001
- AC1MBQKO
- AKOS000423652
-
- Inchi: 1S/C15H20N4O2.ClH/c1-3-18(4-2)11-10-16-13-7-8-14(19(20)21)12-6-5-9-17-15(12)13;/h5-9,16H,3-4,10-11H2,1-2H3;1H
- InChI Key: YUYGXVXXFDGBHL-UHFFFAOYSA-N
- SMILES: Cl.[O-][N+](C1=CC=C(C2C1=CC=CN=2)NCCN(CC)CC)=O
Computed Properties
- Exact Mass: 324.13553
- Monoisotopic Mass: 324.135
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 330
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74Ų
Experimental Properties
- Boiling Point: 459.4°C at 760 mmHg
- Flash Point: 231.6°C
- PSA: 71.3
Arabinitol, 1-O-ethyl-,tetraacetate, D- (8CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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